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Compound of Interest

Compound Name: Vialinin A

Cat. No.: B1662646 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the identification and study of protein targets of

Vialinin A, a natural p-terphenyl compound with known anti-inflammatory and antioxidant

properties. The primary method described is affinity purification followed by mass spectrometry

(AP-MS), a powerful technique for elucidating the protein interactome of a small molecule.

Introduction to Vialinin A
Vialinin A is a bioactive compound isolated from the edible mushroom Thelephora vialis. It has

been identified as a potent inhibitor of several ubiquitin-specific peptidases (USPs), including

USP4, USP5, and sentrin/SUMO-specific protease 1 (SENP1).[1][2][3] Through its inhibitory

activity, Vialinin A modulates key signaling pathways, such as the Keap1-Nrf2-ARE and

Rheb/mTOR pathways, which are critical in cellular stress responses, inflammation, and cell

growth.[1][4][5] Understanding the full spectrum of Vialinin A's protein targets is crucial for

elucidating its mechanism of action and for the development of novel therapeutics.

Quantitative Data Summary
The following table summarizes the known inhibitory concentrations (IC50) of Vialinin A
against some of its identified targets. This data is essential for designing experiments,

particularly for determining the appropriate concentrations for cell treatments.
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Target Protein IC50 (µM) Reference

USP4 1.5 [2]

USP5/isopeptidase T 5.9 [2]

UCH-L1 22.3 [2]

SENP1 1.64

A molecular docking study has also provided theoretical binding affinities of Vialinin A and

related compounds to USP4. The empirical energy of interaction (ΔE) for Vialinin A with the

V98 binding site of USP4 was calculated to be -113.15 kcal/mol, suggesting a strong

interaction.

Signaling Pathways Modulated by Vialinin A
Vialinin A has been shown to impact at least two major signaling pathways. The diagrams

below, generated using the DOT language, illustrate the points of intervention for Vialinin A.
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Caption: Vialinin A's role in the Keap1-Nrf2-ARE pathway.
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Preparation

Incubation & Washing

Elution & Analysis

1. Prepare Vialinin A-conjugated beads
(Bait)

4. Incubate lysate with Vialinin A beads

2. Prepare control beads
(e.g., unconjugated or DMSO-treated)

5. Incubate lysate with control beads

3. Prepare native cell lysate

6. Wash beads to remove
non-specific binders

7. Elute bound proteins

8. SDS-PAGE and protein visualization
(e.g., silver stain, Coomassie)

9. In-gel digestion and LC-MS/MS analysis

10. Data analysis to identify
specific binders
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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